Cas no 19431-84-6 (Curcumenol)

Curcumenol is a highly potent CYP3A4 inhibitor with an IC50 value of 12.6 μ M. It is an important extract of Curcuma zedoaria with medicinal value, and has neuroprotective \ anti-inflammatory \ anti-tumor and hepatoprotective activities Curcumenol ((+) -curcumenol) inhibits Akt mediated NF in LPS stimulated BV-2 microglia- κ B activation and p38 MAPK signaling pathway

Curcumenol structure

Product Name:Curcumenol

CAS No:19431-84-6

Molecular Formula:C₁₅H₂₂O₂

Molecular Weight:234.3340

CID:88079

PubChem ID:387977

Curcumenol Properties

Names and Identifiers

- Curcumenol
- 3,8-dimethyl-5-(1-methylethylidene)-,(3S,3aS,6R,8aS)-
- 6H-3a,6-Epoxyazulen-6-ol,1,2,3,4,5,8a-hexahydro-
- (1S,2S,5S,8R)-9-isopropylidene-2,6-dimethyl-11-oxatricyclo[6.2.1.01,5]undec-6-en-8-ol
- (3S,3alphaS,6R,8alphaS)-1,2,3,4,5,8alpha-Hexahydro-3,8-dimethyl-5-(1-methylethylidene)-6H-3alpha,6-epoxyazulen-6-ol
- (3S,3aS,6R,8aS)-1,2,3,4,5,8a-hexahydro-3,8-dimethyl-5-(1-methylethylidene)-6H-3a,6-epoxyazulen-6-ol
- 3,8-dimethyl-5-(1-methylethylidene)-,(3S,3aS,6R,8aS)
- 6H-3a,6-Epoxyazulen-6-ol,1,2,3,4,5,8a-hexahydro
- (+)-Curcumenol
- 6H-3a,6-Epoxyazulen-6-ol, 1,2,3,4,5,8a-hexahydro-3,8-dimethyl-5-(1-methylethylidene)-, (3S-(3-alpha,3a-alpha,6-alpha,8a-beta))-
- Q27149853
- 6H-3a,6-Epoxyazulen-6-ol, 1,2,3,4,5,8a-hexahydro-3,8-dimethyl-5-(1-methylethylidene)-
- isopropylidene(dimethyl)[?]ol
- C16942
- CHEMBL2007486
- CHEBI:80811
- CC1CCC(C1(O2)C/3)C(C)=CC2(O)C3=C(C)/C
- NSC-682343
- NSC682343
- FT-0686588
- NCI60_029451
- (3S,3aS,6R,8aS)-3,8-Dimethyl-5-(propan-2-ylidene)-2,3,4,5,6,8a-hexahydro-1H-3a,6-epoxyazulen-6-ol
- 9-isopropylidene-2,6-dimethyl-11-oxatricyclo[6.2.1.01,5]undec-6-en-8-ol
- Curcumenol,(S)
- 2,6-dimethyl-9-(propan-2-ylidene)-11-oxatricyclo[6.2.1.0^{1,5}]undec-6-en-8-ol
- 5,8-Epoxy-9-dien-8-.alpha.-ol-5-.beta.-guiaia-7(11)
- ISFMXVMWEWLJGJ-UHFFFAOYSA-N
- 3,8-Dimethyl-5-(1-methylethylidene)-,(3S,3aS,6R,8aS)-
- s3874
- CCG-266822
- CS-0019588
- AKOS030529143
- Q-100237
- 6H-3a,6-Epoxyazulen-6-ol,1,2,3,4,5,8a-hexahydro-3,8-dimethyl-5-(1-methylethylidene)-, (3S,3aS,6R,8aS)-
- AC-34181
- 5-beta-Guiaia-7(11),9-dien-8-alpha-ol, 5,8-epoxy-
- 19431-84-6
- DTXSID0058011
- BRN 3094585
- AS-76068
- HMS3885G10
- (1S,2S,5S,8R)-2,6-Dimethyl-9-propan-2-ylidene-11-oxatricyclo[6.2.1.01,5]undec-6-en-8-ol
- HY-N2259
- 4-Epicurcumenol
- 4-Carene
- Curcumenol6H-3a,6-Epoxyazulen-6-ol, 1,2,3,4,5,8a-hexahydro-3,8-dimethyl-5-(1-methylethylidene)-, (3S-(3-alpha,3a-alpha,6-alpha,8a-beta))-; 6H-3a,6-Epoxyazulen-6-ol,1,2,3,4,5,8a-hexahydro-3,8-dimethyl-5-(1-methylethylidene)-, (3S,3aS,6R,8aS)-; (1S,2S,5S,8R)-2,6-Dimethyl-9-propan-2-ylidene-11-oxatricyclo[6.2.1.01,5]undec-6-en-8-ol
- (1S,2S,5S,8R)-2,6-dimethyl-9-propan-2-ylidene-11-oxatricyclo(6.2.1.01,5)undec-6-en-8-ol
- (1S,2S,5S,8R)-2,6-DIMETHYL-9-(PROPAN-2-YLIDENE)-11-OXATRICYCLO[6.2.1.0(1),?]UNDEC-6-EN-8-OL
- 2,6-dimethyl-9-(propan-2-ylidene)-11-oxatricyclo(6.2.1.0^(1,5))undec-6-en-8-ol
- DTXCID9031779
- 9-isopropylidene-2,6-dimethyl-11-oxatricyclo(6.2.1.0^1,5^)undec-6-en-8-ol
- 9-isopropylidene-2,6-dimethyl-11-oxatricyclo[6.2.1.0^1,5^]undec-6-en-8-ol
- 5,8-Epoxy-9-dien-8-alpha-ol-5-beta-guiaia-7(11)
- 1ST161454
- +Expand
- InChIKey： ISFMXVMWEWLJGJ-NZBPQXDJSA-N
- Inchi： 1S/C15H22O2/c1-9(2)13-8-14-11(4)5-6-12(14)10(3)7-15(13,16)17-14/h7,11-12,16H,5-6,8H2,1-4H3/t11-,12-,14-,15+/m0/s1
- SMILES： O1[C@@]2(C([H])=C(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])[C@]13C([H])([H])/C/2=C(/C([H])([H])[H])\C([H])([H])[H])O[H]
- BRN： 3094585

Computed Properties

Exact Mass: 234.16198g/mol
Surface Charge: 0
XLogP3: 2.2
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 234.16198g/mol
Monoisotopic Mass: 234.16198g/mol
Topological Polar Surface Area: 29.5Å²
Heavy Atom Count: 17
Complexity: 430
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 234.33

Experimental Properties

LogP: 3.17650
PSA: 29.46000
Refractive Index: 1.553
Boiling Point: 349.3±42.0 °C at 760 mmHg
Melting Point: No data available
Vapor Pressure: 0.0±1.7 mmHg at 25°C
Flash Point: 146.7±22.1 °C
Solubility: 生物体外In Vitro:DMSO溶解度125 mg/mL(533.44 mM;Need ultrasonic)
Color/Form: Powder
Density: 1.10

Curcumenol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00753Y-1mg	6H-3a,6-Epoxyazulen-6-ol,1,2,3,4,5,8a-hexahydro-3,8-dimethyl-5-(1-methylethylidene)-, (3S,3aS,6R,8aS)-	19431-84-6	≥98%	1mg	$72.00	2024-06-17
A2B Chem LLC	AD32414-1mg	Curcumenol	19431-84-6	≥98%	1mg	$29.00	2024-04-20
ChemScence	CS-0019588-100mg	Curcumenol	19431-84-6	≥99.0%	100mg	$700.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0420-20mg	Curcumenol	19431-84-6	98%	20mg	$65	2023-09-20
Crysdot LLC	CD11174637-100mg	Curcumenol	19431-84-6	97%	100mg	$150	2024-07-18
MedChemExpress	HY-N2259-100mg	Curcumenol	19431-84-6	≥99.0%	100mg	￥7000	2022-05-18
S e l l e c k ZHONG GUO	S3874-5mg	Curcumenol	19431-84-6	99.89%	5mg	¥876.61	2023-09-15
TargetMol Chemicals	T3669-5 mg	Curcumenol	19431-84-6	99.96%	5mg	￥ 713
TRC	C273835-1mg	Curcumenol	19431-84-6		1mg	$ 144.00	2023-04-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C305297-5mg	Curcumenol	19431-84-6		5mg	¥352.90	2023-09-03

Curcumenol Synthesis

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Curcumenol Related Literature

1. Construction of spirolactones with concomitant formation of the fused quaternary centre – application to the synthesis of natural products

Alexandra Bartoli,Fabien Rodier,Laurent Commeiras,Jean-Luc Parrain,Ga?lle Chouraqui Nat. Prod. Rep. 2011 28 763
2. Tautomerism and bioactivities of curcumenol, a common sesquiterpenoid widely existing in edible plants

Li-Sha Zhang,Sheng-Nan Shen,Yu-Li Gao,Shui-Yang Shi,Chang-Xin Zhou,Jian-Xia Mo,You-Kai Xu,Li-Gen Lin,Li-She Gan Food Funct. 2019 10 1288
3. Application of a rhodium-catalyzed cyclization cycloaddition cascade strategy to the total synthesis of (?)-curcumol

X. X. Zhang,R. Y. Y. Ko,X. Q. Xie,W. P. Qi,P. C. Li,P. Chiu Org. Chem. Front. 2018 5 1092
4. Lvsiyujins A–G, new sesquiterpenoids, from Curcuma phaeocaulis Valeton root tuber and their preliminary pharmacological property assessment based on ADME evaluation, molecular docking and in vitro experiments

Ying Dong,Chongjun Zhao,Xiuhuan Wang,Meng Xie,Xiangjian Zhong,Ruolan Song,Axiang Yu,Jing Wei,Jianling Yao,Dongjie Shan,Fang Lv,Gaimei She New J. Chem. 2022 46 8507
5. Non-carbonyl Curcuma longa [NCCL] protects the heart from myocardial ischemia/reperfusion injury by reducing endothelial microparticle mediated inflammation in rats

Amit Manhas,Dipti Tripathi,Bharti Biswas,Hafsa Ahmad,Dipika Goyal,Anil Kumar Dwivedi,Madhu Dikshit,Kumaravelu Jagavelu RSC Adv. 2016 6 54938
6. Sesquiterpenoids isolated from the rhizome of Curcuma phaeocaulis Valeton: antitumor activity, in silico molecular docking and molecular dynamics study

Xiangjian Zhong,Xin Yan,Weirui Liu,Yuxin Tian,Ruolan Song,Ying Dong,Xueyang Ren,Yuan Zheng,Dongjie Shan,Fang Lv,Xianxian Li,Qingyue Deng,Yingyu He,Ruijuan Yuan,Gaimei She New J. Chem. 2023 47 7830
7. Essential oil from the raw and vinegar-processed Rhizoma Curcumae ameliorate CCl4-induced liver fibrosis: integrating network pharmacology and molecular mechanism evaluation

Yi Chen,Wan Liao,Zongping Zhu,Jiao Chen,Qingsong Yang,Yongfeng Zheng,Xinjie Zhang,Boonjai Limsila,Meigui Lu,Shu Fu,Rui Li Food Funct. 2021 12 4199
8. Comprehensive phytochemical analysis and sedative-hypnotic activity of two Acanthopanax species leaves

Yunhe Liu,Zhongyao Wang,Caixia Wang,Hanrui Si,Hui Yu,Le Li,Shuzheng Fu,Luying Tan,Pingya Li,Jinping Liu,Yan Zhao Food Funct. 2021 12 2292
9. Curcumenol isolated from Curcuma zedoaria suppresses Akt-mediated NF-κB activation and p38 MAPK signaling pathway in LPS-stimulated BV-2 microglial cells

Jia Ye Lo,Muhamad Noor Alfarizal Kamarudin,Omer Abdalla Ahmed Hamdi,Khalijah Awang,Habsah Abdul Kadir Food Funct. 2015 6 3550
10. Combination of curcuma zedoary and kelp inhibits growth and metastasis of liver cancer in vivo and in vitro via reducing endogenous H2S levels

Huanxiao Han,Lupeng Wang,Ya Liu,Xiaoyan Shi,Xiuli Zhang,Ming Li,Tianxiao Wang Food Funct. 2019 10 224

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